Cas no 5055-06-1 ((2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate)

• Product Name: (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate
• CAS No: 5055-06-1
• MF: C₅H₁₂O₇S₂
• MW: 248.274580001831
• CID: 381859
• PubChem ID: 253389
• Update Time: 2025-04-19

(2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1,3-dimethanesulfonate
• 2-hydroxypropane-1,3-diyl dimethanesulfonate
• AC1L5O16
• AC1Q6Y5J
• AG-K-66469
• AR-1E2759
• CTK4J2788
• Glycerol-1,3-bismethansulfonat
• NSC76303
• SCHEMBL2538118
• NSC-76303
• DTXSID10291528
• 5055-06-1
• (2-hydroxy-3-methylsulfonyloxypropyl) methanesulfonate

• Inchi： 1S/C5H12O7S2/c1-13(7,8)11-3-5(6)4-12-14(2,9)10/h5-6H,3-4H2,1-2H3
• InChI Key： IACVNURSTUDTFC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(COS(C)(=O)=O)O

Computed Properties

• Exact Mass: 248.00246
• Monoisotopic Mass: 248.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.516
• Boiling Point: 545°Cat760mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.495
• PSA: 106.97
• LogP: 0.46130